A Technical Guide to 5-Cyclopropyl-2-fluoro-3-hydroxypyridine: Synthesis, Characterization, and Applications
A Technical Guide to 5-Cyclopropyl-2-fluoro-3-hydroxypyridine: Synthesis, Characterization, and Applications
Abstract
This whitepaper provides an in-depth technical examination of 5-Cyclopropyl-2-fluoro-3-hydroxypyridine, a heterocyclic compound of increasing interest in medicinal chemistry. We will dissect its molecular architecture, outline a robust synthetic pathway with detailed mechanistic insights, and establish a comprehensive characterization protocol. Furthermore, this guide explores the molecule's reactivity and its potential as a privileged scaffold in modern drug discovery, grounded in the established roles of its constituent functional groups. This document is intended for researchers, chemists, and drug development professionals seeking a thorough understanding of this specific chemical entity.
Introduction: The Strategic Value of a Polysubstituted Pyridine
The pyridine ring is a cornerstone of medicinal chemistry, present in a vast number of FDA-approved drugs and natural products.[1][2] Its unique properties, such as its basicity, water solubility, and ability to form hydrogen bonds, make it a highly desirable scaffold.[1][3] The strategic functionalization of the pyridine core allows for the fine-tuning of a molecule's physicochemical and pharmacological properties.
The subject of this guide, 5-Cyclopropyl-2-fluoro-3-hydroxypyridine (CAS No. 2624417-26-9), is a prime example of such strategic design.[4] It incorporates three key pharmacophoric elements onto a pyridine core:
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A Cyclopropyl Group (C5-position): This small, rigid carbocycle is frequently used in drug design to enhance metabolic stability, improve potency, and reduce off-target effects.[5][6] Its unique electronic nature, with enhanced π-character in its C-C bonds, allows it to serve as a bioisosteric replacement for larger groups like alkenes or phenyl rings, often leading to more favorable binding entropy.[5][7]
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A Fluoro Group (C2-position): The introduction of fluorine is a common strategy in medicinal chemistry to modulate pKa, improve metabolic stability by blocking sites of oxidation, and enhance binding affinity through favorable electrostatic interactions.
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A Hydroxyl Group (C3-position): Unlike its 2- and 4-hydroxy counterparts, 3-hydroxypyridine does not readily tautomerize to a pyridone form.[8][9] This makes the hydroxyl group a stable hydrogen bond donor and acceptor. It also serves as a critical synthetic handle for further derivatization via cross-coupling reactions.[8][10]
The convergence of these three motifs on a single pyridine scaffold creates a molecule with significant potential for interacting with biological targets, particularly kinases, where such substituted heterocycles are common.[3]
Molecular Structure and Physicochemical Properties
The unique arrangement of substituents in 5-Cyclopropyl-2-fluoro-3-hydroxypyridine dictates its chemical behavior and potential biological activity.
SMILES: OC1=CC(C2CC2)=CN=C1F[4]
Molecular Formula: C₈H₈FNO[4]
Molecular Weight: 153.15 g/mol [4]
Predicted Physicochemical Data
The following table summarizes key computed properties that are critical for assessing the "drug-likeness" of the molecule.
| Property | Value | Source | Significance in Drug Discovery |
| Molecular Weight | 153.15 | [4] | Adheres to Lipinski's Rule of Five (<500 Da), favoring good absorption and permeation. |
| LogP | 1.80 | [4] | Indicates a good balance between hydrophilicity and lipophilicity, crucial for membrane permeability and solubility. |
| Topological Polar Surface Area (TPSA) | 33.12 Ų | [4] | Suggests good potential for oral bioavailability and blood-brain barrier penetration (<90 Ų is a general guideline). |
| Hydrogen Bond Donors | 1 | [4] | Contributes to target binding specificity and solubility. |
| Hydrogen Bond Acceptors | 2 | [4] | The ring nitrogen and hydroxyl oxygen can interact with biological targets. |
| Rotatable Bonds | 1 | [4] | The low number of rotatable bonds indicates conformational rigidity, which can lead to higher binding affinity. |
Synthesis and Mechanistic Rationale
Proposed Retrosynthetic Analysis
A logical approach involves the construction of the substituted pyridine ring or the sequential introduction of the functional groups onto a pre-existing pyridine core. A plausible forward synthesis starts from a commercially available, appropriately substituted pyridine.
Workflow for the Synthesis of 5-Cyclopropyl-2-fluoro-3-hydroxypyridine
Caption: Proposed two-step synthesis of the target compound.
Detailed Experimental Protocol
Step 1: Suzuki Coupling for Cyclopropyl Introduction
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Reaction: 5-Bromo-2-fluoro-3-methoxypyridine + Cyclopropylboronic acid → 5-Cyclopropyl-2-fluoro-3-methoxypyridine
-
Rationale: The Suzuki-Miyaura cross-coupling is a highly reliable and versatile method for forming carbon-carbon bonds. The palladium catalyst, Pd(dppf)Cl₂, is chosen for its high efficiency in coupling aryl halides with boronic acids and its stability. A weak base like potassium carbonate is sufficient to facilitate the transmetalation step without causing decomposition of the starting materials. The dioxane/water solvent system is ideal for dissolving both the organic and inorganic reagents.
-
Protocol:
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To a degassed solution of 5-bromo-2-fluoro-3-methoxypyridine (1.0 eq) and cyclopropylboronic acid (1.5 eq) in a 4:1 mixture of 1,4-dioxane and water, add potassium carbonate (2.0 eq).
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Bubble argon through the mixture for 15 minutes to ensure an inert atmosphere.
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Add Pd(dppf)Cl₂ (0.05 eq) to the reaction vessel.
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Heat the mixture to 80 °C and stir for 4-6 hours, monitoring progress by TLC or LC-MS.
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Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 5-cyclopropyl-2-fluoro-3-methoxypyridine.
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Step 2: O-Demethylation to Unveil the Hydroxyl Group
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Reaction: 5-Cyclopropyl-2-fluoro-3-methoxypyridine → 5-Cyclopropyl-2-fluoro-3-hydroxypyridine
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Rationale: The ether cleavage is a critical final step. Boron tribromide (BBr₃) is a powerful Lewis acid highly effective for demethylating aryl methyl ethers. The reaction is typically performed at low temperatures to control its reactivity. Alternatively, strong acids like hydrobromic acid (HBr) can be used at elevated temperatures, a method proven effective for cleaving similar methoxypyridine ethers.[12]
-
Protocol (using BBr₃):
-
Dissolve the purified intermediate from Step 1 in anhydrous dichloromethane (DCM) and cool the solution to 0 °C under an argon atmosphere.
-
Slowly add a 1M solution of BBr₃ in DCM (1.2 eq) dropwise.
-
Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.
-
Upon completion, carefully quench the reaction by slowly adding methanol at 0 °C, followed by saturated sodium bicarbonate solution.
-
Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.
-
The crude product can be purified by recrystallization or column chromatography to yield the final product, 5-Cyclopropyl-2-fluoro-3-hydroxypyridine.
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Spectroscopic Characterization (Self-Validation)
To confirm the identity and purity of the synthesized compound, a full suite of spectroscopic analysis is required. The following table outlines the expected data based on the structure and known chemical shifts of similar compounds.
| Technique | Expected Observations |
| ¹H NMR | - A multiplet in the 0.6-1.1 ppm region corresponding to the cyclopropyl protons (CH₂).- A multiplet around 1.8-2.0 ppm for the cyclopropyl proton (CH).- A doublet of doublets around 7.0-7.2 ppm for the proton at the C4 position.- A doublet around 7.8-8.0 ppm for the proton at the C6 position.- A broad singlet for the hydroxyl proton (OH), which is D₂O exchangeable. |
| ¹³C NMR | - Signals around 5-15 ppm for the cyclopropyl carbons.- Aromatic carbons will appear in the 110-160 ppm range, with the carbon attached to fluorine showing a large C-F coupling constant. |
| ¹⁹F NMR | - A singlet or narrow multiplet is expected in the typical range for an aryl fluoride. |
| Mass Spec (HRMS) | - The calculated exact mass for C₈H₈FNO is 153.0585. The measured m/z value should be within ±5 ppm of this value. |
Applications in Drug Discovery and Development
The structural motifs present in 5-Cyclopropyl-2-fluoro-3-hydroxypyridine make it a highly attractive scaffold for targeting a range of diseases.
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Kinase Inhibition: Substituted pyridines are a hallmark of many small-molecule kinase inhibitors. The cyclopropyl group can probe hydrophobic pockets, while the fluoro and hydroxyl groups can form key hydrogen bonds and electrostatic interactions within the ATP-binding site. This scaffold could be explored for activity against receptor tyrosine kinases (e.g., MET, VEGFR) or serine/threonine kinases involved in inflammatory pathways (e.g., p38 MAPK).[3][13]
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Central Nervous System (CNS) Agents: The molecule's favorable physicochemical properties (low MW, controlled LogP, low TPSA) suggest potential for blood-brain barrier penetration. The pyridine scaffold is found in numerous CNS-active drugs.
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Antiviral and Antibacterial Agents: The pyridine core is a privileged structure in the development of antimicrobial agents.[2][14] The specific functionalization pattern could offer novel interactions with viral or bacterial enzymes.
The hydroxyl group at the C3 position is a key feature for library development. It can be readily converted to a triflate, which is an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).[8][10] This allows for the rapid generation of a diverse library of analogues for structure-activity relationship (SAR) studies.
Workflow for Derivatization
Caption: Synthetic utility via a triflate intermediate.
Conclusion
5-Cyclopropyl-2-fluoro-3-hydroxypyridine is a meticulously designed chemical scaffold that embodies several key principles of modern medicinal chemistry. Its combination of a rigid cyclopropyl group, an electron-withdrawing fluorine atom, and a synthetically versatile hydroxyl group on a pyridine core provides a rich platform for drug discovery. The synthetic route proposed herein is robust and leverages well-established, high-yield chemical transformations. The favorable physicochemical properties of this molecule, coupled with its potential for extensive derivatization, make it a valuable building block for generating novel therapeutic candidates across multiple disease areas.
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